Cas no 743441-97-6 (2-Chloro-1-(7-ethyl-1h-indol-3-yl)-2-phenylethan-1-one)

2-Chloro-1-(7-ethyl-1H-indol-3-yl)-2-phenylethan-1-one is a specialized indole-derived ketone compound with potential applications in pharmaceutical and organic synthesis. Its structural features, including the chloro-substituted phenyl and ethyl-indole moieties, make it a valuable intermediate for the development of bioactive molecules. The compound exhibits high reactivity due to the presence of the α-chloroketone group, facilitating further functionalization. Its well-defined molecular structure ensures consistency in synthetic pathways, making it suitable for research in medicinal chemistry and drug discovery. The ethyl substitution on the indole ring may enhance lipophilicity, influencing pharmacokinetic properties. This compound is typically handled under controlled conditions due to its reactive nature.

2-Chloro-1-(7-ethyl-1h-indol-3-yl)-2-phenylethan-1-one structure

743441-97-6 structure

Product Name:2-Chloro-1-(7-ethyl-1h-indol-3-yl)-2-phenylethan-1-one

CAS No:743441-97-6

MF:C₁₈H₁₆ClNO

MW:297.778743743896

CID:844060

PubChem ID:3371823

Update Time:2025-05-28

2-Chloro-1-(7-ethyl-1h-indol-3-yl)-2-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

- 2-CHLORO-1-(7-ETHYL-1H-INDOL-3-YL)-2-PHENYLETHANONE
- Z56968550
- 743441-97-6
- CS-0220705
- J-508586
- AKOS001057984
- AKOS016881296
- 2-chloro-1-(7-ethyl-1H-indol-3-yl)-2-phenylethan-1-one
- EN300-07335
- G76025
- 2-Chloro-1-(7-ethyl-1h-indol-3-yl)-2-phenylethan-1-one
- MDL： MFCD05262955
- Inchi： 1S/C18H16ClNO/c1-2-12-9-6-10-14-15(11-20-17(12)14)18(21)16(19)13-7-4-3-5-8-13/h3-11,16,20H,2H2,1H3
- InChI Key： KRDWUIVMLNLUQW-UHFFFAOYSA-N
- SMILES： ClC(C1C=CC=CC=1)C(C1=CNC2C(=CC=CC=21)CC)=O

Computed Properties

Exact Mass: 297.0920418g/mol
Monoisotopic Mass: 297.0920418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 366
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 32.9Å²

2-Chloro-1-(7-ethyl-1h-indol-3-yl)-2-phenylethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C625035-50mg	2-Chloro-1-(7-ethyl-1h-indol-3-yl)-2-phenylethan-1-one	743441-97-6		50mg	$ 50.00	2022-06-06
TRC	C625035-100mg	2-Chloro-1-(7-ethyl-1h-indol-3-yl)-2-phenylethan-1-one	743441-97-6		100mg	$ 95.00	2022-06-06
TRC	C625035-500mg	2-Chloro-1-(7-ethyl-1h-indol-3-yl)-2-phenylethan-1-one	743441-97-6		500mg	$ 320.00	2022-06-06
Enamine	EN300-07335-0.05g	2-chloro-1-(7-ethyl-1H-indol-3-yl)-2-phenylethan-1-one	743441-97-6	95.0%	0.05g	$42.0	2025-03-21
Enamine	EN300-07335-0.1g	2-chloro-1-(7-ethyl-1H-indol-3-yl)-2-phenylethan-1-one	743441-97-6	95.0%	0.1g	$66.0	2025-03-21
Enamine	EN300-07335-0.25g	2-chloro-1-(7-ethyl-1H-indol-3-yl)-2-phenylethan-1-one	743441-97-6	95.0%	0.25g	$92.0	2025-03-21
Enamine	EN300-07335-0.5g	2-chloro-1-(7-ethyl-1H-indol-3-yl)-2-phenylethan-1-one	743441-97-6	95.0%	0.5g	$175.0	2025-03-21
Enamine	EN300-07335-1.0g	2-chloro-1-(7-ethyl-1H-indol-3-yl)-2-phenylethan-1-one	743441-97-6	95.0%	1.0g	$256.0	2025-03-21
Enamine	EN300-07335-2.5g	2-chloro-1-(7-ethyl-1H-indol-3-yl)-2-phenylethan-1-one	743441-97-6	95.0%	2.5g	$503.0	2025-03-21
Enamine	EN300-07335-5.0g	2-chloro-1-(7-ethyl-1H-indol-3-yl)-2-phenylethan-1-one	743441-97-6	95.0%	5.0g	$743.0	2025-03-21